molecular formula C12H21NO2 B13267743 8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid

8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid

Cat. No.: B13267743
M. Wt: 211.30 g/mol
InChI Key: GJQDEIVISMALBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Systematic IUPAC Nomenclature and Molecular Architecture

The IUPAC name 8-methyl-2-azaspiro[4.6]undecane-4-carboxylic acid systematically describes the compound’s topology. The term spiro[4.6] denotes a bridged bicyclic system where two rings—a cyclohexane (6-membered) and a cyclopentane (5-membered)—share a single quaternary carbon atom (spiro junction). The numbering begins at the nitrogen atom in the 2-azaspiro system, with the methyl group positioned at carbon 8 and the carboxylic acid moiety at carbon 4.

The molecular formula C₁₂H₂₁NO₂ corresponds to a molecular weight of 211.30 g/mol . Key structural features include:

  • A spirocyclic core (C11 framework) with nitrogen at position 2.
  • A methyl substituent (CH₃) at position 8.
  • A carboxylic acid group (-COOH) at position 4.

The SMILES notation CC1CCCC2(CC1)CNCC2C(=O)O encodes this architecture, highlighting the connectivity between the methyl-bearing cyclohexane and the azaspiro-undecane backbone.

Property Value
Molecular Formula C₁₂H₂₁NO₂
Molecular Weight 211.30 g/mol
IUPAC Name 8-methyl-2-azaspiro[4.6]undecane-4-carboxylic acid
SMILES CC1CCCC2(CC1)CNCC2C(=O)O
InChIKey GJQDEIVISMALBI-UHFFFAOYSA-N

Spirocyclic System Analysis: Bridged Ring Conformations

The spiro[4.6]undecane framework imposes unique conformational constraints. The cyclohexane and cyclopentane rings adopt non-planar geometries to minimize angle strain and torsional stress. Computational models suggest that the cyclohexane ring favors a chair-like conformation , while the smaller cyclopentane ring adopts an envelope conformation .

Key stereoelectronic features include:

  • Bridged Nitrogen : The nitrogen at position 2 introduces basicity (pK~a~ ≈ 8–10) and participates in hydrogen bonding.
  • Carboxylic Acid Orientation : The -COOH group at position 4 projects axially, influencing intermolecular interactions in crystalline states.
  • Methyl Group Steric Effects : The C8 methyl group induces steric hindrance, stabilizing specific conformers and affecting solubility.

Comparative analysis with simpler spiro compounds (e.g., 2-azaspiro[4.6]undecan-3-one) reveals that the carboxylic acid group increases polarity (logD~7.4~ ≈ -0.5 to 0.5) relative to ketone-bearing analogs.

Comparative Structural Analysis with Related Azaspiro Compounds

The structural uniqueness of 8-methyl-2-azaspiro[4.6]undecane-4-carboxylic acid becomes evident when contrasted with analogs:

Compound Molecular Formula Molecular Weight Key Features
2-azaspiro[4.6]undecane-4-carboxylic acid C₁₁H₁₉NO₂ 197.27 g/mol Lacks C8 methyl group
2-Azaspiro[4.6]undecan-3-one C₁₀H₁₇NO 167.25 g/mol Ketone at C3; no carboxylic acid
1-oxa-4-thiaspiro[4.6]undecane C₉H₁₆OS 172.29 g/mol Oxygen and sulfur heteroatoms
  • Functional Group Influence : The carboxylic acid group enhances hydrophilicity compared to ketone or thioether analogs.
  • Methyl Substitution : The C8 methyl group in the target compound increases steric bulk, potentially reducing ring flexibility and metabolic oxidation rates.
  • Spiro Junction Geometry : Unlike non-spiro heterocycles (e.g., piperidines), the spiro[4.6] system imposes a 90° twist on terminal functional groups, altering pharmacophoric presentation.

For example, replacing the carboxylic acid with a ketone (as in 2-azaspiro[4.6]undecan-3-one) reduces molecular weight by 44.05 g/mol and shifts logD~7.4~ by approximately +1.0.

Properties

Molecular Formula

C12H21NO2

Molecular Weight

211.30 g/mol

IUPAC Name

8-methyl-2-azaspiro[4.6]undecane-4-carboxylic acid

InChI

InChI=1S/C12H21NO2/c1-9-3-2-5-12(6-4-9)8-13-7-10(12)11(14)15/h9-10,13H,2-8H2,1H3,(H,14,15)

InChI Key

GJQDEIVISMALBI-UHFFFAOYSA-N

Canonical SMILES

CC1CCCC2(CC1)CNCC2C(=O)O

Origin of Product

United States

Preparation Methods

Synthesis via Cyclopropane Intermediates and Spirocyclization

a. Starting from Cyclopropane Derivatives

One of the most documented routes involves the formation of cyclopropane intermediates, which are then transformed into the spirocyclic framework.

  • Step 1: Preparation of cyclopropane-1,1-diamide
    Reaction of cyclopropane-1,1-diamide with bromine and base yields cyclopropane-1,1-dibromoamide, which upon treatment with alkoxides produces a spiro hydantoin (4,6-diazaspiro[2.4]heptane-5,7-dione).
  • Step 2: Hydrolysis and functionalization
    Hydrolysis of the hydantoin yields 1-aminocyclopropanecarboxylic acid, which can be further protected or functionalized to introduce the methyl group at the 8-position.

b. Cyclopropyl Carboxylate Route

  • Reaction of tert-butyl cyclopropylcarboxylate with benzylamine under reflux with a Dean–Stark apparatus forms an intermediate, which upon further alkylation and cyclization yields the core spiro structure (as per procedures in).

This approach is advantageous for scale-up due to the robustness of cyclopropane chemistry and the availability of starting materials.

Modern Catalytic and One-Pot Approaches

Recent advances emphasize the use of catalytic systems for efficiency:

  • Catalytic cyclization: Using transition metal catalysts (e.g., palladium, copper) to facilitate spirocyclization from suitable precursors.
  • One-pot multistep reactions: Combining cyclization, functionalization, and protection steps to streamline synthesis, as demonstrated in.

This approach improves yields, reduces purification steps, and enhances scalability.

Representative Synthetic Route (Summarized)

Step Reagents & Conditions Key Transformation Reference
1 Ethyl acetoacetate + 1,2-dibromoethane + base Formation of ethyl 1-acetyl-1-cyclopropanecarboxylate
2 Bromination with bromine Bromination of acetyl group
3 Cyclization with benzylamine Formation of spirocyclic amine
4 Hydrolysis or oxidation Introduction of carboxylic acid
5 Alkylation or functionalization at the 8-position Methyl substitution

Notes on Optimization and Scalability

  • Reaction conditions: Reflux in inert solvents such as toluene or THF under Dean–Stark conditions are common.
  • Purification: High-performance liquid chromatography (HPLC) and recrystallization are employed for obtaining optically pure and high-yield products.
  • Yield considerations: Multi-step sequences typically yield between 43-90%, depending on the step and conditions.

Summary of Key Research Findings

  • The synthesis of spirocyclic amines like 8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid is well-established via cyclopropane intermediates and amine coupling techniques.
  • Modern methods favor one-pot procedures and catalytic cyclizations for efficiency and scalability.
  • The introduction of the methyl group at the 8-position can be achieved through alkylation of the spirocyclic core or via functionalization of precursor intermediates.

Chemical Reactions Analysis

Types of Reactions

8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

    Reduction: Reduction reactions can be performed using reducing agents to yield different reduced forms of the compound.

    Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

    Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride.

    Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various reduced derivatives.

Scientific Research Applications

8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid has several scientific research applications, including:

    Chemistry: Used as a building block for synthesizing more complex molecules.

    Biology: Studied for its potential biological activities and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues with Varying Spiro Ring Systems

Aza-spiro[4.6]undecane-4-carboxylic Acid (1e)
  • Structure : Shares the same spiro[4.6] backbone but lacks the 8-methyl group.
  • Physical Properties : Melting point = 162°C (decomp.); [α]D (CH3OH) = +22.6–12.5° .
  • Spectroscopy : IR (C=O stretch at 1579 cm⁻¹); NMR (δH 1.38–1.86 ppm for aliphatic protons) .
8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic Acid
  • Structure : Replaces the 8-methyl group with an oxygen atom (oxa substitution).
  • Molecular Formula: C₁₀H₁₇NO₃; Molecular Weight = 199.25 .
  • Implications : The oxa group introduces polarity, enhancing hydrogen-bonding capacity and aqueous solubility relative to the methylated compound.
1,4-Diaza-spiro[5.5]undecane Derivatives
  • Structure : Features a spiro[5.5] system with two nitrogen atoms (e.g., 5,9-dioxo-1,4-diaza-spiro[5.5]undecane-4-carboxylic acid tert-butyl ester) .
  • Synthesis : Stereoselective methods using trifluoroacetyl protection and sodium borohydride reduction .
  • Application : Intermediate in pharmaceuticals, highlighting the versatility of spiro compounds in drug development .

Analogues with Modified Substituents

8-Ethoxycarbonyl-10-methyl-1,5-dioxa-9-azaspiro[5.5]undecane
  • Structure : Spiro[5.5] system with ethoxycarbonyl and dioxa groups.
  • Synthesis : Prepared via condensation of ethyl glyoxylate with amines, using MgSO₄ as a desiccant .
  • Contrast : The ethoxycarbonyl group introduces an ester functionality, altering reactivity (e.g., susceptibility to hydrolysis) compared to the carboxylic acid in the target compound.
Caryophyllane Sesquiterpenoids (e.g., Spathulatane D)
  • Structure : Bicyclo[7.2.0]undecane framework with carboxylic acid and methyl groups.
  • Stereochemistry: Relative configurations determined via NOESY and HRMS .

Physicochemical and Pharmacological Properties

Compound Molecular Formula Molecular Weight Key Substituents Melting Point (°C) Notable Features
8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid Not explicitly stated ~213 (estimated) 8-CH₃, 4-COOH - Conformational rigidity
Aza-spiro[4.6]undecane-4-carboxylic acid (1e) C₁₁H₁₉NO₂ 197.28 4-COOH 162 (decomp.) High thermal stability
8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid C₁₀H₁₇NO₃ 199.25 8-O, 4-COOH - Enhanced polarity
2-azaspiro[4.6]undecane-4-carboxylic acid hydrochloride C₈H₁₁ClN₂O₄ 234.64 4-COOH (HCl salt) - Improved crystallinity for synthesis

Biological Activity

8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid is a compound of interest due to its unique spirocyclic structure and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

  • Molecular Formula : C11H17N
  • Molecular Weight : 177.26 g/mol
  • IUPAC Name : 8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid

The biological activity of 8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid has been linked to its interaction with various biological targets, including receptors and enzymes involved in signaling pathways. Preliminary studies suggest that it may act as an antagonist to certain receptors, influencing pain pathways and potentially offering therapeutic benefits in conditions such as neuropathic pain and inflammation.

1. Antinociceptive Effects

Research indicates that compounds structurally similar to 8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid exhibit significant antinociceptive properties. In animal models, these compounds have demonstrated the ability to reduce pain responses, particularly in models of inflammatory pain.

StudyMethodologyResults
Mouse model of inflammatory painSignificant reduction in pain response at doses of 10 mg/kg
TRPM8 receptor antagonism assayInhibition of TRPM8-mediated responses, suggesting potential for treating cold allodynia

2. Anti-inflammatory Activity

The compound has also been investigated for its anti-inflammatory effects. In vitro studies show that it can inhibit the production of pro-inflammatory cytokines, which are crucial in the pathogenesis of various inflammatory diseases.

StudyCell LineInflammatory Markers MeasuredFindings
RAW 264.7 macrophagesTNF-alpha, IL-6Dose-dependent inhibition observed at concentrations ≥ 50 µM

Case Study 1: Neuropathic Pain Model

A study examined the efficacy of 8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid in a neuropathic pain model induced by chronic constriction injury (CCI) in rats. The results showed that treatment with the compound significantly alleviated mechanical allodynia compared to control groups, indicating its potential as a therapeutic agent for neuropathic pain management.

Case Study 2: Inflammation in Arthritis

Another study focused on the anti-inflammatory effects of the compound in a collagen-induced arthritis model. Administration resulted in reduced swelling and joint damage, alongside decreased levels of inflammatory markers such as IL-1β and IL-6.

Q & A

Basic Questions

Q. What are the recommended analytical methods for characterizing 8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid?

  • Methodological Answer : Use a combination of mass spectrometry (MS) and infrared (IR) spectroscopy to confirm molecular weight and functional groups. For example, IR peaks near 9.5–9.6 µm can indicate spirocyclic ether or amide bonds, while MS provides molecular ion confirmation. High-performance liquid chromatography (HPLC) with Chromolith or Purospher®STAR columns is recommended for purity assessment .

Q. How can researchers synthesize 8-Methyl-2-azaspiro[4.6]undecane-4-carboxylic acid?

  • Methodological Answer : A common approach involves cyclization reactions using ketone or ester precursors. For example, spirocyclic intermediates can be formed via acid-catalyzed ring closure, with yields optimized by controlling reaction temperature (e.g., 80–120°C) and solvent polarity. Post-synthesis, recrystallization in ethanol or methanol improves purity .

Q. What computational tools are suitable for predicting the physicochemical properties of this compound?

  • Methodological Answer : Use quantum mechanical software (e.g., Gaussian) for optimizing geometry and calculating dipole moments. SMILES strings (e.g., C1(C2OCC3(...)) and InChI keys from databases like PubChem aid in docking studies or solubility predictions via tools like ACD/Labs or ChemAxon .

Advanced Research Questions

Q. How can stereochemical challenges in synthesizing the spirocyclic core be addressed?

  • Methodological Answer : Employ chiral auxiliaries or asymmetric catalysis to control stereochemistry. For example, titanium tetrachloride-mediated reactions can enhance enantioselectivity in spiro ring formation. X-ray crystallography or NMR-based NOE experiments are critical for confirming stereochemical outcomes .

Q. What strategies mitigate impurities like 8-azaspiro[4.5]decane derivatives during synthesis?

  • Methodological Answer : Monitor reaction intermediates via LC-MS to detect early-stage byproducts (e.g., 8-azaspiro[4.5]decane-7,9-dione impurities). Adjust reaction stoichiometry or use scavenger resins to trap reactive intermediates. Reference standards from pharmacopeial guidelines (e.g., EP impurities K–N) aid in quantification .

Q. How should researchers design assays to evaluate this compound’s enzyme inhibition potential?

  • Methodological Answer : Use fluorescence-based assays (e.g., HTRF) for real-time monitoring of kinase or protease inhibition. For Hedgehog pathway studies, pair cell permeability assays (Caco-2 models) with in vitro IC50 determination. Validate results against known inhibitors like RGB-286147 .

Q. What protocols are recommended for resolving contradictory spectral data in structural elucidation?

  • Methodological Answer : Cross-validate NMR (1H, 13C, DEPT) and high-resolution MS data. For unresolved peaks, employ 2D techniques (COSY, HSQC) or compare with literature spectra of analogous spiro compounds (e.g., 3,3-dimethyl-1-oxa-4-azaspiro[4.6]undecane) .

Q. How can impurities from alkylation side reactions be minimized during scale-up?

  • Methodological Answer : Optimize alkylation conditions (e.g., slow addition of alkyl halides) and use phase-transfer catalysts to reduce side reactions. Post-reaction purification via flash chromatography (silica gel, gradient elution) removes halogenated byproducts like 8-(4-chlorobutyl)-azaspiro derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.